Methyl (4-{[(isobutylamino)carbothioyl]amino}phenyl)acetate

• Molecular Formula: C14H20N2O2S
• Molecular Weight: 280.39 g/mol
• IUPAC Name: methyl 2-[4-(2-methylpropylcarbamothioylamino)phenyl]acetate
• InChI: InChI=1S/C14H20N2O2S/c1-10(2)9-15-14(19)16-12-6-4-11(5-7-12)8-13(17)18-3/h4-7,10H,8-9H2,1-3H3,(H2,15,16,19)
• InChI Key: GYCOAJPINAJIAD-UHFFFAOYSA-N
• SMILES: CC(C)CNC(=S)NC1=CC=C(C=C1)CC(=O)OC

Description

Methyl (4-{[(isobutylamino)carbothioyl]amino}phenyl)acetate, commonly known as MIBAM, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of MIBAM is not fully understood. However, studies have suggested that it may act by inhibiting certain enzymes or proteins involved in various biological processes. For example, MIBAM has been shown to inhibit the activity of cyclooxygenase-2, an enzyme involved in the inflammatory response.
Biochemical and Physiological Effects:
MIBAM has been shown to have various biochemical and physiological effects. For example, studies have suggested that it may have anti-inflammatory and analgesic effects. MIBAM has also been shown to have anti-cancer activity, with studies demonstrating its ability to inhibit the growth of various cancer cell lines.

Advantages and Limitations for Lab Experiments

MIBAM has several advantages for use in lab experiments. For example, it is relatively easy to synthesize and purify, making it readily available for use in various studies. However, MIBAM also has some limitations, including its potential toxicity and limited solubility in aqueous solutions.

Future Directions

There are several future directions for research involving MIBAM. For example, further studies are needed to fully understand its mechanism of action and potential applications in various fields. Additionally, studies are needed to investigate the safety and toxicity of MIBAM, particularly in humans. Finally, further research is needed to develop new synthesis methods for MIBAM and related compounds, which may lead to the discovery of new materials and drugs.

Synthesis Methods

The synthesis of MIBAM involves a series of chemical reactions, including the condensation of isobutyryl chloride with 4-aminophenol to form N-(4-hydroxyphenyl)isobutyramide. This compound is then treated with carbon disulfide and methyl iodide to yield MIBAM. The overall process involves several purification steps to obtain a highly pure form of the compound.

Scientific Research Applications

MIBAM has been extensively studied for its potential applications in various fields, including medicinal chemistry, agriculture, and materials science. In medicinal chemistry, MIBAM has been investigated for its potential as an anti-inflammatory, anti-cancer, and anti-viral agent. In agriculture, MIBAM has been studied for its potential as a pesticide and herbicide. In materials science, MIBAM has been investigated for its potential as a precursor for the synthesis of various materials, including metal-organic frameworks.